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Compound of Interest

Compound Name: SR-3029

Cat. No.: B610973 Get Quote

Technical Support Center: SR-3029
Welcome to the technical support center for SR-3029. This resource is designed to assist

researchers, scientists, and drug development professionals in effectively utilizing SR-3029 in

their experiments. Here you will find troubleshooting guides, frequently asked questions

(FAQs), detailed experimental protocols, and key technical data to help you achieve consistent

and reliable results.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action of SR-3029?

A1: SR-3029 is a potent and selective, ATP-competitive inhibitor of Casein Kinase 1δ (CK1δ)

and Casein Kinase 1ε (CK1ε).[1][2] It has IC50 values of 44 nM for CK1δ and 260 nM for CK1ε.

[1][2][3] Its primary mode of action in cancer cells is the inhibition of the Wnt/β-catenin signaling

pathway.[4][5]

Q2: What are the known off-target effects of SR-3029?

A2: SR-3029 is a highly selective kinase inhibitor.[5] However, at higher concentrations (10

µM), it has been shown to inhibit other kinases, including CDK4, MYLK4, and FLT3, by more

than 90%.[4][6] It is important to consider these potential off-target effects when designing

experiments and interpreting results.

Q3: How should I dissolve and store SR-3029?
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A3: SR-3029 is soluble in DMSO at concentrations of 20 mM to 30 mg/mL.[2][6][7] For long-

term storage, the powder form should be kept at -20°C for up to 3 years.[2] Stock solutions in

DMSO can be stored at -80°C for up to 2 years.[2] It is recommended to use fresh DMSO as it

is hygroscopic, and absorbed moisture can reduce the solubility of SR-3029.[3]

Q4: What is the recommended working concentration for SR-3029 in cell-based assays?

A4: The effective concentration of SR-3029 can vary depending on the cell line and the specific

assay. An EC50 of 86 nM has been reported for the A375 human melanoma cell line.[5][6] It is

recommended to perform a dose-response experiment to determine the optimal concentration

for your specific cell line and experimental conditions.

Troubleshooting Inconsistent Results
Inconsistent results with SR-3029 can arise from various factors, from compound handling to

experimental execution. This guide provides a structured approach to troubleshooting common

issues.

Logical Troubleshooting Flow
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Inconsistent SR-3029 Results

Issue: Poor Solubility or Precipitation

Issue: Lack of Expected Biological Activity

Issue: High Variability Between Replicates

Issue: Suspected Off-Target Effects

Solution:
- Use fresh, anhydrous DMSO.
- Prepare fresh stock solutions.

- Do not store diluted solutions in aqueous media.

Solution:
- Verify compound integrity (storage conditions).

- Confirm target expression in your cell line.
- Optimize incubation time and concentration.

Solution:
- Ensure homogenous cell seeding.

- Check for pipetting errors.
- Standardize all incubation and washing steps.

Solution:
- Use the lowest effective concentration.

- Include a structurally distinct CK1δ/ε inhibitor as a control.
- Perform rescue experiments with a stabilized β-catenin.

1. Cell Seeding & Culture 2. SR-3029 Treatment 3. Cell Lysis 4. Protein Quantification 5. SDS-PAGE 6. Protein Transfer 7. Blocking 8. Primary Antibody Incubation
(β-catenin) 9. Secondary Antibody Incubation 10. Detection 11. Data Analysis

1. Seed Cells in 96-well Plate 2. Treat with SR-3029 3. Incubate for 24-72 hours 4. Add MTS Reagent 5. Incubate for 1-4 hours 6. Read Absorbance at 490 nm 7. Analyze Data
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1. Cell Treatment 2. RNA Extraction 3. cDNA Synthesis 4. qPCR 5. Data Analysis (ΔΔCt)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

